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Compound of Interest

Compound Name: 3,4-dinitro-1H-pyrazole
CAS No.: 38858-92-3
Cat. No.: B1273911
Get Quote
. J

This technical guide provides an in-depth analysis of the crystal structure of 3,4-dinitro-1H-
pyrazole (DNP), a high-energy density material. The information is compiled for researchers,
scientists, and drug development professionals, presenting key crystallographic data,
experimental protocols, and visualizations of the experimental workflow and molecular
interactions. The guide focuses on two reported crystal structures: a solvent-free form and a
benzene solvate.

Crystallographic Data Summary

The crystallographic data for both the solvent-free 3,4-dinitro-1H-pyrazole and its benzene
solvate have been determined by single-crystal X-ray diffraction. A summary of the key
parameters is presented in the tables below for comparative analysis.

Crystal Data and Structure Refinement for Solvent-Free
3,4-Dinitro-1H-pyrazole
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Parameter Value[1]
Empirical Formula C3H2N4Oa4
Formula Weight 158.07
Crystal System Monoclinic
Space Group P2i/c

a (A) 9.9801(8)
b (A) 11.9959(9)
c (A 9.7192(7)
B () 94.232(1)
Volume (A3) 1160.41(15)
z 8
Calculated Density (g-cm~3) 1.8097
F(000) 640

Crystal Data and Structure Refinement for 3,4-Dinitro-
1H-pyrazole Benzene 0.25-solvate
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Parameter Value[2]
Empirical Formula 2C3H2N404:0.5CsHs
Formula Weight 355.23
Temperature (K) 123

Crystal System Monoclinic
a (A 7.4579 (15)
b (A) 9.787 (2)

c (A 19.534 (4)
B () 94.87 (3)
Volume (A3) 1420.7 (5)
z 4

Radiation type Mo Ka

H (mm~) 0.15

Crystal Size (mm)

0.30 x 0.20 x 0.20

Data collection

Diffractometer

Rigaku R-AXIS RAPID IP

Absorption correction Multi-scan

T_min/T_max 0.957/0.971

No. of measured reflections 3454

No. of independent reflections 3256

No. of reflections with | > 20(l) 1267

R_int 0.084

Refinement

R[F? > 20(F?)] 0.060
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WR(F?) 0.105
S 0.92
No. of reflections 3256
No. of parameters 235
No. of restraints 2
Ap_max (e A-3) 0.27
Ap_min (e A-3) -0.33

Molecular Structure

In the benzene solvate, the asymmetric unit contains two independent dinitropyrazole
molecules and half a benzene solvent molecule, which is located on a crystallographic
inversion centre.[2] Each pyrazole ring is essentially planar, with the two nitro groups being
twisted out of the plane.[2] The dihedral angles between the pyrazole plane and the nitro
groups are 11.7(2)° and 31.1(1)° for one molecule, and 21.8(2)° and 25.0(1)° for the second
molecule.[2] The solvent-free crystal structure is stabilized by numerous intermolecular
hydrogen bonds and 1t-1t stacking interactions.[1]

Experimental Protocols
Synthesis of 3,4-Dinitro-1H-pyrazole

The synthesis of 3,4-dinitro-1H-pyrazole is achieved through a three-step method starting
from pyrazole.[1] The general procedure involves the nitration of pyrazole.[2]

Crystallization

o Solvent-Free Single Crystals: Single crystals of 3,4-dinitro-1H-pyrazole suitable for X-ray
diffraction were obtained by the solvent evaporation method using ether as the solvent.[1]

e Benzene Solvate Single Crystals: Single crystals of the benzene solvate were grown by the
evaporation of a solution of the compound in benzene at room temperature.[2]

X-ray Data Collection and Structure Refinement
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For the benzene solvate, X-ray diffraction data were collected on a Rigaku R-AXIS RAPID IP
diffractometer.[2] The data collection, cell refinement, and data reduction were performed using
RAPID-AUTO and CrystalStructure software, respectively.[2] The structure was solved using
SHELXS97 and refined with SHELXL97.[2] All hydrogen atoms were positioned geometrically
and treated as riding atoms.[2]

Visualizations
Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and crystal structure
analysis of 3,4-dinitro-1H-pyrazole.
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Caption: Experimental workflow for the synthesis and crystal structure analysis of 3,4-dinitro-
1H-pyrazole.

Intermolecular Interactions in Solvent-Free DNP

The stability of the solvent-free 3,4-dinitro-1H-pyrazole crystal structure is attributed to a
network of intermolecular interactions. The following diagram illustrates the key types of
interactions present.
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Caption: Key intermolecular interactions stabilizing the crystal structure of solvent-free 3,4-
dinitro-1H-pyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. 3,4-Dinitro-1H-pyrazole benzene 0.25-solvate - PMC [pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [Crystal Structure Analysis of 3,4-Dinitro-1H-pyrazole: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273911/docs#crystal-structure-analysis-of-3-4-
dinitro-1h-pyrazole-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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